N-allyl-2-{[3-(benzylsulfonyl)-5-nitrophenyl]thio}acetamide

• IUPAC Name: 2-(3-benzylsulfonyl-5-nitrophenyl)sulfanyl-N-prop-2-enylacetamide
• InChI: InChI=1S/C18H18N2O5S2/c1-2-8-19-18(21)12-26-16-9-15(20(22)23)10-17(11-16)27(24,25)13-14-6-4-3-5-7-14/h2-7,9-11H,1,8,12-13H2,(H,19,21)
• InChI Key: IDFJNMNFHGKTOO-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CSC1=CC(=CC(=C1)[N+](=O)[O-])S(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C18H18N2O5S2
• Molecular Weight: 406.5 g/mol

Description

N-allyl-2-{[3-(benzylsulfonyl)-5-nitrophenyl]thio}acetamide, commonly known as ANTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ANTA is a thioacetamide derivative that contains a nitrophenyl moiety and a benzylsulfonyl group. This compound has shown promising results in scientific research, particularly in the field of medicine, where it has been studied for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of ANTA is not yet fully understood. However, it has been suggested that ANTA may exert its therapeutic effects by modulating various cellular signaling pathways, including the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
ANTA has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and to increase the levels of anti-inflammatory cytokines, such as interleukin-10. In addition, ANTA has been shown to inhibit the growth and proliferation of cancer cells and to induce apoptosis, or programmed cell death, in these cells.

Advantages and Limitations for Lab Experiments

ANTA has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, ANTA has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on ANTA. One area of interest is the potential use of ANTA in the treatment of Alzheimer's disease. Further studies are needed to determine the efficacy of ANTA in this context and to elucidate its mechanism of action. In addition, ANTA has shown promising results in the treatment of cancer, and further studies are needed to explore its potential as a cancer therapeutic. Finally, the development of new synthetic methods for ANTA and its derivatives may lead to the discovery of new compounds with improved therapeutic properties.

Scientific Research Applications

ANTA has been studied for its potential therapeutic properties in various scientific research studies. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities. In addition, ANTA has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of Alzheimer's disease.